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Cat. No.: B1672768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flerobuterol is a phenylethanolamine derivative with potential therapeutic applications

stemming from its activity as a β-adrenoceptor agonist. This document provides a

comprehensive technical overview of Flerobuterol, including its chemical structure and, by

extension, its likely pharmacological properties and mechanism of action based on the well-

characterized analogue, Clenbuterol. This guide is intended to serve as a foundational

resource for research and development professionals interested in the potential of

Flerobuterol.

Chemical Structure of Flerobuterol
Flerobuterol, a synthetic compound, is structurally characterized by a fluorinated phenyl ring

linked to an ethanolamine side chain. The presence of a tertiary butyl group on the amine is a

key feature of this class of compounds.

Molecular Formula: C₁₂H₁₈FNO[1]

SMILES: CC(C)(C)NCC(O)c1ccccc1F[1]

InChIKey: NXNFXCMJTRKWFF-UHFFFAOYSA-N[1]

Below is a two-dimensional representation of the Flerobuterol chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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